N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}cyclopentanecarboxamide

• IUPAC Name: N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]cyclopentanecarboxamide
• InChI: InChI=1S/C18H26N2O3S/c1-14-10-12-20(13-11-14)24(22,23)17-8-6-16(7-9-17)19-18(21)15-4-2-3-5-15/h6-9,14-15H,2-5,10-13H2,1H3,(H,19,21)
• InChI Key: JKUBYWCKACSFGS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3CCCC3
• Molecular Formula: C18H26N2O3S
• Molecular Weight: 350.5 g/mol

Description

N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}cyclopentanecarboxamide is a complex organic compound that features a piperidine ring, a sulfonyl group, and a cyclopentanecarboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}cyclopentanecarboxamide typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Sulfonyl Group: The sulfonyl group is introduced via sulfonation reactions, often using reagents like sulfonyl chlorides.

Attachment of the Phenyl Group: The phenyl group is attached through substitution reactions, typically involving halogenated benzene derivatives.

Formation of the Cyclopentanecarboxamide Moiety: This step involves the formation of the cyclopentanecarboxamide ring, which can be achieved through cyclization reactions involving appropriate amine and carboxylic acid derivatives.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}cyclopentanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to modify the oxidation state of the compound, potentially altering its reactivity and properties.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Halogenated derivatives and nucleophiles are commonly used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}cyclopentanecarboxamide has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a ligand in biochemical assays or as a probe for studying biological pathways.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}cyclopentanecarboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through binding to these targets, which can alter their activity and downstream signaling pathways.

Comparison with Similar Compounds

Similar Compounds

N-{2-Methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]phenyl}-N′-[2-(propane-2-sulfonyl)phenyl]-1,3,5-triazine-2,4-diamine: This compound is a potent and selective anaplastic lymphoma kinase (ALK) inhibitor.

4-(4-Methylpiperidin-1-yl)aniline: This compound shares the piperidine and phenyl groups but lacks the sulfonyl and cyclopentanecarboxamide moieties.

Uniqueness

N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}cyclopentanecarboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties